Cas no 2227850-12-4 (tert-butyl N-{2-(2R)-2-hydroxypropyl-4-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{2-(2R)-2-hydroxypropyl-4-methoxyphenyl}carbamate
• CAS No: 2227850-12-4
• MF: C₁₅H₂₃NO₄
• MW: 281.34742474556
• CID: 6544111
• PubChem ID: 165697163
• Update Time: 2025-10-29

tert-butyl N-{2-(2R)-2-hydroxypropyl-4-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-(2R)-2-hydroxypropyl-4-methoxyphenyl}carbamate
• EN300-1892822
• tert-butyl N-{2-[(2R)-2-hydroxypropyl]-4-methoxyphenyl}carbamate
• 2227850-12-4

• Inchi： 1S/C15H23NO4/c1-10(17)8-11-9-12(19-5)6-7-13(11)16-14(18)20-15(2,3)4/h6-7,9-10,17H,8H2,1-5H3,(H,16,18)/t10-/m1/s1
• InChI Key： IHPIFTWWCMGHGB-SNVBAGLBSA-N
• SMILES： O(C(NC1C=CC(=CC=1C[C@@H](C)O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.16270821g/mol
• Monoisotopic Mass: 281.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-{2-(2R)-2-hydroxypropyl-4-methoxyphenyl}carbamate

Comprehensive Overview of tert-butyl N-{2-(2R)-2-hydroxypropyl-4-methoxyphenyl}carbamate (CAS No. 2227850-12-4)

The compound tert-butyl N-{2-(2R)-2-hydroxypropyl-4-methoxyphenyl}carbamate (CAS No. 2227850-12-4) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl carbamate group and a (2R)-2-hydroxypropyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and development.

One of the key features of tert-butyl N-{2-(2R)-2-hydroxypropyl-4-methoxyphenyl}carbamate is its stereochemistry, which is critical for its biological activity. The (2R)-2-hydroxypropyl group introduces chirality, a property highly sought after in the design of enantioselective catalysts and therapeutic agents. This aligns with the growing trend in the pharmaceutical industry to develop chiral drugs, which often exhibit improved efficacy and reduced side effects compared to their racemic counterparts.

In recent years, the demand for carbamate-based compounds has surged, driven by their versatility in medicinal chemistry. tert-butyl N-{2-(2R)-2-hydroxypropyl-4-methoxyphenyl}carbamate is no exception, as its carbamate functionality serves as a protective group for amines, a common strategy in peptide synthesis. This has sparked interest among researchers working on peptide-based therapeutics, a hot topic in the era of personalized medicine and biologics.

The 4-methoxyphenyl moiety in this compound also deserves attention. Methoxy-substituted aromatic rings are frequently found in natural products and synthetic drugs, contributing to enhanced solubility and metabolic stability. This structural feature makes tert-butyl N-{2-(2R)-2-hydroxypropyl-4-methoxyphenyl}carbamate a promising candidate for further derivatization, particularly in the development of kinase inhibitors or GPCR-targeted therapies, areas of intense research in oncology and neurology.

From a synthetic chemistry perspective, the tert-butyl group in this molecule offers advantages in terms of stability and ease of deprotection. This aligns with the industry's push toward greener and more efficient synthetic methodologies. As sustainability becomes a priority, compounds like tert-butyl N-{2-(2R)-2-hydroxypropyl-4-methoxyphenyl}carbamate are gaining traction due to their compatibility with modern catalytic processes and reduced environmental impact.

Analytical characterization of tert-butyl N-{2-(2R)-2-hydroxypropyl-4-methoxyphenyl}carbamate typically involves advanced techniques such as HPLC, NMR, and mass spectrometry. These methods are essential for ensuring the compound's purity and stereochemical integrity, which are critical for its intended applications. The rise of AI and machine learning in chemical analysis has further streamlined the characterization process, making it easier for researchers to validate and optimize their synthetic routes.

In conclusion, tert-butyl N-{2-(2R)-2-hydroxypropyl-4-methoxyphenyl}carbamate (CAS No. 2227850-12-4) represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity make it a valuable tool for researchers exploring new frontiers in drug development and material science. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.